Cas no 113366-53-3 (5-Oxazolecarboxylic acid, 2-(3-butenyl)-4-methyl-)

• Product Name: 5-Oxazolecarboxylic acid, 2-(3-butenyl)-4-methyl-
• CAS No: 113366-53-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 3625165
• PubChem ID: 13835300
• Update Time: 2025-04-22

5-Oxazolecarboxylic acid, 2-(3-butenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(3-butenyl)-4-methyl-
• 5-Oxazolecarboxylic acid, 2-(3-buten-1-yl)-4-methyl-
• 2-(3-Buten-1-yl)-4-methyl-5-oxazolecarboxylic acid
• 113366-53-3
• DTXSID201230311

• Inchi： 1S/C9H11NO3/c1-3-4-5-7-10-6(2)8(13-7)9(11)12/h3H,1,4-5H2,2H3,(H,11,12)
• InChI Key： WHZMBUBJABVBAJ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C)N=C1CCC=C

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų